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Compound of Interest

Compound Name: Sulphur Blue 11

Cat. No.: B1170598

An Inquiry into the Research Applications of a Commercial Dye
Audience: Researchers, Scientists, and Drug Development Professionals

CAS Number: 1326-98-3 Common Name: Sulphur Blue 11[1][2] C.I. Name: C.I. Sulphur Blue
11[1] Synonyms: Sulfurized 4-[(2,4-dinitrophenyl)amino]phenol, Sulphur Direct Blue RL,
Sulphur Navy Blue RL[1]

Introduction

A comprehensive review of scientific literature and chemical databases was conducted to
investigate the research applications of the compound registered under CAS number 1326-98-
3, as requested. The inquiry focused on its potential use in drug development, its role in
biological signaling pathways, and associated experimental protocols. The findings indicate that
CAS number 1326-98-3, identified as Sulphur Blue 11, is an industrial sulfur dye with primary
applications in the textile industry. There is a notable absence of evidence in the available
literature to support its use in biomedical research or drug development. This report
summarizes the available information on Sulphur Blue 11 and clarifies why the requested in-
depth technical guide on its research applications, including quantitative data, experimental
protocols, and signaling pathway diagrams, cannot be generated.

Identity and Synthesis
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Sulphur Blue 11 is a sulfur dye, a class of dyes used for dyeing cellulosic fibers, particularly
cotton.[3] The synthesis of this dye involves the reaction of 4-(2,4-Dinitrophenylamino)phenol
with an agueous solution of sodium sulfide.[4] Variations in the purity and degree of oxidation
during its preparation can result in different shades of blue.[4]

Primary Applications

The predominant application of Sulphur Blue 11 is in the textile industry as a blue dye.[3]
Sulfur dyes are known for their good wash-fastness and cost-effectiveness, making them
suitable for dyeing cotton fabrics.[3] Beyond its use as a colorant, the scientific literature points
towards research into its environmental impact and removal from wastewater. One study, for
instance, investigated the use of surface-modified sericite to adsorb and remove Sulphur Blue
11 from aqueous solutions as a method for treating dyeing wastewater.[3]

Lack of Evidence for Research Applications in Drug Development

Despite a thorough search of chemical and biological databases, no studies were found that
investigate the pharmacological properties, biological activity, or mechanism of action of
Sulphur Blue 11 in a therapeutic context. The compound is not listed in databases of bioactive
molecules, and there is no information on its interaction with biological targets, its
pharmacokinetics, or its potential efficacy in disease models. Consequently, there is no
quantitative data such as IC50 values, binding affinities, or other pharmacological metrics to
present.

Absence of Experimental Protocols and Signaling Pathway Information

Given the lack of research into the biological effects of Sulphur Blue 11, there are no
established experimental protocols for its use in biological or pharmacological assays.
Furthermore, there is no information linking this compound to any specific cellular signaling
pathways. Therefore, the creation of diagrams for signaling pathways, experimental workflows,
or logical relationships as requested is not feasible.

Conclusion

The compound identified by CAS number 1326-98-3 is Sulphur Blue 11, an industrial dye with
a well-defined role in the textile industry. The available scientific and technical information does
not support any significant application in biomedical research, drug development, or the study
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of biological signaling pathways. The absence of relevant data precludes the generation of the
requested in-depth technical guide, including quantitative data tables, detailed experimental
protocols, and signaling pathway visualizations. For researchers and drug development
professionals, it is important to note that while some chemical suppliers may list this compound
for "research and industrial production,” this is a general classification and does not imply
proven applications in biological or pharmacological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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